Cas no 153200-72-7 (1,4-phenylenediamine-2,3,5,6-D4)

• Product Name: 1,4-phenylenediamine-2,3,5,6-D4
• CAS No: 153200-72-7
• MF: C₆H₁₀N₂
• MW: 114.181647777557
• CID: 904093
• PubChem ID: 102602300
• Update Time: 2025-04-19

1,4-phenylenediamine-2,3,5,6-D4 Chemical and Physical Properties

Names and Identifiers

• 1,4-phenylenediamine-2,3,5,6-D4
• 1,4-BENZENE-D4-DIAMINE
• 1,4-Benzene-d4-diamine,1,4-Diaminobenzene-2,3,5,6-d4
• 1,4-PHENYLENEDIAMINE-2,3,5,6-D4, 98 ATOM % D
• 1,4-Benzene-d4-diamine, 1,4-Diaminobenzene-2,3,5,6-d4
• 153200-72-7
• 1,2,3,4-Tetradeuteriocyclohexa-2,5-diene-1,4-diamine

• Inchi： 1S/C6H10N2/c7-5-1-2-6(8)4-3-5/h1-6H,7-8H2/i1D,2D,5D,6D
• InChI Key： RONZDWNYQSGAOV-NMRLXUNGSA-N
• SMILES： NC1([2H])C=CC([2H])(C([2H])=C1[2H])N

Computed Properties

• Exact Mass: 114.11000
• Monoisotopic Mass: 114.109505311g/mol
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 98.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 52Ų

Experimental Properties

• Color/Form: Not determined
• Melting Point: 138-143 °C(lit.)
• Boiling Point: 267 °C(lit.)
• PSA: 52.04000
• LogP: 1.16760
• Solubility: Not determined

1,4-phenylenediamine-2,3,5,6-D4 Security Information

• Hazardous Material transportation number：UN 1673 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 23/24/25-36/37/38-40-42/43
• Safety Instruction： 26-36/37/39-45
• Hazardous Material Identification：